4-(4-Fluoro-3-methylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(4-fluoro-3-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10FNO/c1-8-6-9(2-3-11(8)13)10-4-5-14-12(15)7-10/h2-7H,1H3,(H,14,15)
• InChI Key: QDAPFVLWWHHWLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=O)NC=C2)F
• Molecular Formula: C12H10FNO
• DSSTOX Substance ID: DTXSID40682647
• Molecular Weight: 203.21 g/mol
• CAS RN: 1261907-34-9

Description

4-(4-Fluoro-3-methylphenyl)-2-hydroxypyridine, or 4-FMPH, is an organic compound with a wide range of applications in the scientific research field. It is a white, crystalline solid with a molecular formula of C10H9FO2 and a molecular weight of 182.15 g/mol. 4-FMPH is characterized by its unique combination of fluoro and methyl groups, which make it useful for a variety of research purposes. It has been used in a variety of studies, including synthesis methods, scientific research applications, and biochemical and physiological effects.

Scientific Research Applications

4-FMPH has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of various organic compounds, such as 4-fluoro-3-methyl-2-hydroxy-6-nitropyridine and 4-fluoro-3-methyl-2-hydroxy-4-methylpyridine. It has also been used as a reagent in the synthesis of 4-fluoro-3-methyl-2-hydroxy-4-methylpyridine and 4-fluoro-3-methyl-2-hydroxy-6-nitropyridine. In addition, 4-FMPH has been used in the synthesis of 4-fluoro-3-methyl-2-hydroxy-4-methylpyridine-5-carboxylic acid, which is a useful intermediate in the synthesis of other organic compounds.

Mechanism of Action

The mechanism of action of 4-FMPH is not well understood. However, it is believed to act as an inhibitor of the enzyme cytochrome P450 (CYP450). CYP450 is an important enzyme in the metabolism of drugs and other substances in the body. Inhibition of this enzyme can lead to a decrease in the metabolism of drugs, resulting in increased drug concentrations in the body. This can lead to an increased risk of side effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FMPH are not well understood. However, it has been shown to have an anti-inflammatory effect in animal models. In addition, 4-FMPH has been shown to reduce the production of proinflammatory cytokines such as TNF-alpha and IL-6. It has also been shown to reduce the expression of adhesion molecules, which are important in the development of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-FMPH in lab experiments include its high purity (95%) and its wide range of applications. It is also relatively easy to synthesize and can be used as a starting material in the synthesis of other organic compounds. However, there are some limitations to using 4-FMPH in lab experiments. It can be toxic if inhaled or ingested, and it can be irritating to the skin and eyes. It is also flammable, and proper precautions should be taken when handling it.

Future Directions

The future of 4-FMPH is promising. It is a versatile compound with a wide range of applications in scientific research. Further research is needed to explore its potential as an inhibitor of CYP450 and to further understand its biochemical and physiological effects. In addition, 4-FMPH could be used in the synthesis of new compounds with potential therapeutic applications. Finally, further research is needed to determine the safety and efficacy of 4-FMPH in humans.

Synthesis Methods

4-FMPH can be synthesized by a variety of methods. The most common method is the reaction of 4-fluoro-3-methylbenzaldehyde with pyridine in the presence of a strong base, such as sodium hydroxide. This reaction produces 4-FMPH in 95% yield. Other methods for synthesizing 4-FMPH include the reaction of 4-fluoro-3-methylbenzaldehyde with 2-hydroxyisophthalic acid, the reaction of 4-fluoro-3-methylbenzaldehyde with 2-hydroxybenzoic acid, and the reaction of 3-methyl-4-fluorobenzaldehyde with 2-hydroxybenzoic acid.